Cas no 2176267-35-7 (Tert-butyl N-[4-(1,2,5-dithiazepan-5-yl)-2-methyl-4-oxobutan-2-yl]carbamate)

• Product Name: Tert-butyl N-[4-(1,2,5-dithiazepan-5-yl)-2-methyl-4-oxobutan-2-yl]carbamate
• CAS No: 2176267-35-7
• MF: C₁₄H₂₆N₂O₃S₂
• MW: 334.497841358185
• CID: 5453512
• PubChem ID: 132301504
• Update Time: 2025-08-02

Tert-butyl N-[4-(1,2,5-dithiazepan-5-yl)-2-methyl-4-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[1,1-dimethyl-3-oxo-3-(tetrahydro-5H-1,2,5-dithiazepin-5-yl)propyl]carbamate
• Tert-butyl N-[4-(1,2,5-dithiazepan-5-yl)-2-methyl-4-oxobutan-2-yl]carbamate
• AKOS033383794
• 2176267-35-7
• EN300-6560510
• Z1505437902

• Inchi： 1S/C14H26N2O3S2/c1-13(2,3)19-12(18)15-14(4,5)10-11(17)16-6-8-20-21-9-7-16/h6-10H2,1-5H3,(H,15,18)
• InChI Key： YEZXPZLFXJAUCS-UHFFFAOYSA-N
• SMILES： S1CCN(CCS1)C(CC(C)(C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 334.13848504g/mol
• Monoisotopic Mass: 334.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.4±45.0 °C(Predicted)
• pka: 12.55±0.46(Predicted)